[(1S,5R)-5-(Hydroxymethyl)-3-azabicyclo[3.2.0]heptan-1-yl]methanol

• IUPAC Name: [(1S,5R)-5-(hydroxymethyl)-3-azabicyclo[3.2.0]heptan-1-yl]methanol
• InChI: InChI=1S/C8H15NO2/c10-5-7-1-2-8(7,6-11)4-9-3-7/h9-11H,1-6H2/t7-,8+
• InChI Key: NXMFEOLLYNVLAQ-OCAPTIKFSA-N
• Canonical SMILES: C1CC2(C1(CNC2)CO)CO
• Isomeric SMILES: C1C[C@@]2([C@]1(CNC2)CO)CO
• Molecular Formula: C8H15NO2
• Molecular Weight: 157.21 g/mol

Description

This compound, “[(1S,5R)-5-(Hydroxymethyl)-3-azabicyclo[3.2.0]heptan-1-yl]methanol”, is a molecule with the formula C8H15NO2. It is related to the family of tropane alkaloids, which are known for their wide array of interesting biological activities.

Synthesis Analysis

The synthesis of this compound and similar structures has attracted attention from many research groups worldwide. Most approaches rely on the enantioselective construction of an acyclic starting material that contains all the required stereochemical information to allow the stereocontrolled formation of the bicyclic scaffold.

Molecular Structure Analysis

The molecular structure of this compound is represented by the InChI code: InChI=1S/C8H15NO2/c10-5-7-1-2-8(7,6-11)4-9-3-7/h9-11H,1-6H2/t7-,8+. This code provides a unique representation of the molecule’s structure.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 157.213. Other physical and chemical properties such as melting point, boiling point, and solubility are not specified in the available resources.

Scientific Research Applications

Synthesis and Chemical Reactions

• The compound has been utilized in the synthesis of β-lactamase inhibitors, a crucial class of antibiotics. For instance, the reaction of clavulanic acid with NN-dimethylformamide dimethyl acetal leads to the production of related compounds with significant potential as β-lactamase inhibitors (Hunt & Zomaya, 1982).

Enantioselective Synthesis

• The compound plays a role in the enantioselective synthesis of 3-functionalized 2-azabicyclo[2.2.1]heptane derivatives. This process is crucial for developing specific pharmaceuticals that require precise stereochemistry (Vale et al., 2006).

Transformation into Other Compounds

• It is used as a starting material or intermediate for transforming into various biologically significant structures. For example, it can be transformed into cis-3-aminotetrahydrofuran-2-carboxylates, which are valuable in drug design (Leemans et al., 2010).

Synthesis of Chiral Bicyclic Azetidine Derivatives

• The compound has been used in the synthesis of chiral bicyclic azetidine derivatives, highlighting its versatility in creating complex molecular architectures useful in medicinal chemistry (Barrett et al., 2002).

Hydrogenation and Transannulation Processes

• It is involved in hydrogenation and transannulation processes, demonstrating its potential in organic synthesis and chemical transformations (Longobardi et al., 2015).

Stereoselective Synthesis of Bicyclic β-Lactams

• The compound is used in the stereoselective synthesis of bicyclic β-lactams, an important class of compounds in antibiotic drug development (Mollet et al., 2012).

Future Directions

The future directions for research on this compound could involve further exploration of its synthesis, as well as investigation of its biological activity given its relation to the biologically active tropane alkaloids.